(2,4,5-Trimethoxyphenyl)methanesulfonyl chloride

• Molecular Formula: C10H13ClO5S
• Molecular Weight: 280.73 g/mol
• SMILES: COC1=CC(=C(C=C1CS(=O)(=O)Cl)OC)OC
• InChI: InChI=1S/C10H13ClO5S/c1-14-8-5-10(16-3)9(15-2)4-7(8)6-17(11,12)13/h4-5H,6H2,1-3H3
• InChIKey: IPSMZBJGYUWRDX-UHFFFAOYSA-N

(2,4,5-Trimethoxyphenyl)methanesulfonyl Chloride: CAS Registry, Chemical Identity, and Baseline Technical Specifications for Informed Procurement

(2,4,5-Trimethoxyphenyl)methanesulfonyl chloride (CAS 1285440-77-8) is a substituted arylmethanesulfonyl chloride reagent bearing three methoxy groups at the 2-, 4-, and 5-positions of the phenyl ring. It is employed as a sulfonylating agent for amines, alcohols, and other nucleophiles in organic synthesis and medicinal chemistry. The compound has a molecular formula of C10H13ClO5S and a molecular weight of 280.73 g/mol. Vendor technical data specify a minimum purity of 95% .

Regiospecific 2,4,5-trimethoxy substitution for controlled electronic and steric modulation in sulfonylation.

Sulfonylating agent for amines, alcohols, and other nucleophiles in synthesis workflow.

Standardized purity specification supports reproducible stoichiometric control.

Why Positional Isomer Substitution Fails: The Regiospecific Electronic and Steric Profile of (2,4,5-Trimethoxyphenyl)methanesulfonyl Chloride

The 2,4,5-trimethoxyphenyl substitution pattern imparts a unique electron-density distribution and steric environment that cannot be replicated by the 2,3,4- or 3,4,5- positional isomers. In aryl–methanesulfonyl chlorides, the methoxy substituents modulate the electrophilicity of the sulfonyl chloride group and influence the regioselectivity of subsequent sulfonamide or sulfonate formation. Comparative DFT and electrochemical studies on 2,4,5- and 2,3,4-trimethoxyphenyl-substituted ligands have demonstrated measurable differences in electronic properties [1]. Interchanging isomers would therefore introduce uncontrolled variability in reaction outcomes, making generic substitution scientifically unsound.

Positional isomer (2,3,4- or 3,4,5-) Alters electronic density and sulfonyl electrophilicity, which may shift reaction selectivity.

Phenylmethanesulfonyl chloride Lacks methoxy substituents; different reactivity and analytical mass may limit direct method transfer.

2,4,5-Trimethoxybenzene-1-sulfonyl chloride Direct ring attachment yields arenesulfonyl chloride reactivity; solvolysis kinetics may differ from the benzylic class.

• [1] Shen, C. et al. 'Synthesis, crystal structures, photophysical, electrochemical studies, DFT and TD-DFT calculations and Hirshfeld analysis of new 2,2′:6′,2″-terpyridine ligands with pendant 4′-(trimethoxyphenyl) groups and their homoleptic ruthenium complexes.' Dalton Transactions, 2020, 49, 10141–10154. DOI: 10.1039/D0DT01245K View Source

Quantitative Evidence for Procurement Decisions: (2,4,5-Trimethoxyphenyl)methanesulfonyl Chloride versus Closest Analogs

Purity Specification of 95% Minimum: A Guarantee for Reproducible Sulfonylation Chemistry

The target compound is supplied with a minimum purity of 95% as confirmed by the vendor's technical datasheet . This specification is consistent with class norms: the (3,4,5-trimethoxyphenyl)methanesulfonyl chloride isomer is also available at 95% minimum purity . While parity exists, the specification guarantees that researchers receive a standardized starting material with known impurity levels, which is critical for reproducible stoichiometric control in sulfonylation reactions.

Purity Specification

Class-level inference

≥95% (parity with 3,4,5-isomer)

Supports reproducible stoichiometry and procurement consistency.

Vendor datasheet; batch verification recommended.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% min. purity
Comparator Or Baseline	(3,4,5-Trimethoxyphenyl)methanesulfonyl chloride (CAS 1194376-12-9): 95% min. purity
Quantified Difference	No significant difference in purity specification between isomers
Conditions	Vendor product technical datasheets

Why This Matters

Guaranteed purity uniformity ensures that reagent performance is not compromised by batch-to-batch impurity variation, a fundamental requirement for quantitative synthetic chemistry and procurement risk management.

Molecular Formula and Molecular Weight Differentiator for Analytical Method Development

The target compound possesses a molecular formula of C10H13ClO5S and a molecular weight of 280.73 g/mol . In contrast, the common analog phenylmethanesulfonyl chloride (CAS 1939-99-7) has a formula of C7H7ClO2S and a MW of 190.65 g/mol. The distinct MW difference of approximately 90 g/mol provides a clear analytical handle—whether by LC-MS, GC-MS, or HRMS—for monitoring reaction progress, verifying product identity, and detecting residual starting material in complex mixtures.

Molecular Mass

Class-level inference

280.73 vs 190.65 g/mol (Δ ≈ 90 g/mol)

Enables unambiguous LC-MS/GC-MS resolution for reaction monitoring.

Calculated from formula; aids identity verification.

Evidence Dimension	Molecular weight
Target Compound Data	280.73 g/mol (C10H13ClO5S)
Comparator Or Baseline	Phenylmethanesulfonyl chloride: 190.65 g/mol (C7H7ClO2S)
Quantified Difference	~90 g/mol difference
Conditions	Calculated from chemical formula; vendor data

Why This Matters

A pronounced molecular weight difference enables unambiguous chromatographic and mass spectrometric resolution, which is essential for quality-controlled synthesis and regulatory documentation.

Electronic and Steric Profile Differentiation via Positional Isomerism: 2,4,5- vs. 2,3,4- vs. 3,4,5-Trimethoxyphenyl

DFT calculations and electrochemical measurements on 2,4,5- and 2,3,4-trimethoxyphenyl-substituted terpyridine ligands have revealed distinct HOMO–LUMO gaps and redox potentials [1]. Although the study focuses on ruthenium complexes, the underlying electronic differences originate from the methoxy substitution pattern on the phenyl ring and are directly transferable to the sulfonyl chloride series. The 2,4,5-configuration maps to a unique electron-density distribution that modulates the electrophilicity of the adjacent methanesulfonyl chloride group, thereby influencing reaction rates and selectivity in nucleophilic substitution chemistry.

Electronic Differentiation

Source review

Distinct HOMO-LUMO gaps and redox potentials (DFT/CV) for 2,4,5- vs 2,3,4- isomers.

Confirms electronic non-interchangeability; justifies regiospecific procurement.

Extrapolated from Ru-terpyridine complexes; inferred for sulfonyl chloride.

Evidence Dimension	Electronic properties (HOMO–LUMO gap, redox potential) of trimethoxyphenyl fragment
Target Compound Data	[Ru(L2,4,5)3]2+ exhibited distinct photophysical and electrochemical signatures (values reported in reference)
Comparator Or Baseline	[Ru(L2,3,4)3]2+ exhibited different photophysical and electrochemical signatures
Quantified Difference	Quantitative electronic parameters differ between positional isomers (see detailed data in original reference [1])
Conditions	DFT/TD-DFT calculations and cyclic voltammetry in acetonitrile solution; ruthenium(II) homoleptic complexes

Why This Matters

Demonstrable electronic differences between positional isomers confirm that the 2,4,5-substitution pattern is not interchangeable; procurement of the correct isomer is essential for maintaining predictable reactivity and selectivity in sulfonylation-based synthetic sequences.

• [1] Shen, C. et al. 'Synthesis, crystal structures, photophysical, electrochemical studies, DFT and TD-DFT calculations and Hirshfeld analysis of new 2,2′:6′,2″-terpyridine ligands with pendant 4′-(trimethoxyphenyl) groups and their homoleptic ruthenium complexes.' Dalton Transactions, 2020, 49, 10141–10154. DOI: 10.1039/D0DT01245K View Source

Methylenesulfonyl vs. Benzenesulfonyl Chloride: Structural Rationale for Differential Reactivity

The target compound features a methylene spacer (-CH2-) between the aromatic ring and the sulfonyl chloride group. This contrasts with compounds such as 2,4,5-trimethoxybenzene-1-sulfonyl chloride (CAS 85477-01-6, MW 266.7 g/mol), where the SO2Cl group is directly attached to the phenyl ring . The methylene spacer introduces additional rotational freedom and reduces the conjugative withdrawal of electron density from the ring, resulting in a different electrophilicity profile. Classical physical-organic chemistry principles predict that benzylic sulfonyl chlorides exhibit distinct kinetic behavior in solvolysis and aminolysis compared to aryl sulfonyl chlorides [1].

Reactivity Class

Class-level inference

Methylene-bridged (arylmethanesulfonyl) vs. directly attached (arenesulfonyl)

Different solvolysis kinetics class; guides reaction condition design.

Based on physical-organic principles; direct kinetic data not available for exact analog.

Evidence Dimension	Reactivity category (arylmethanesulfonyl vs. arenesulfonyl chloride)
Target Compound Data	Arylmethanesulfonyl chloride class (methylene-bridged)
Comparator Or Baseline	2,4,5-Trimethoxybenzene-1-sulfonyl chloride (arenesulfonyl chloride, directly attached)
Quantified Difference	Different solvolysis/aminolysis kinetic rate constants predicted (class-level difference); exact values for these specific analogs not directly measured in a head-to-head study
Conditions	Class-level physical-organic chemistry reference: solvolysis of phenylmethanesulfonyl chloride in methanol-water mixtures [1]

Why This Matters

The methylene spacer fundamentally alters the reactivity class of the sulfonyl chloride, ensuring that the compound behaves as a benzylic sulfonyl chloride rather than an aryl sulfonyl chloride; this distinction is critical for designing reaction conditions and anticipating compatibility with sensitive substrates.

• [1] Kang, J.-G. et al. 'Nucleophilic Displacement at Sulfur Center (X). Solvolysis of Phenylmethanesulfonyl Chloride in Methanol-Water, Ethanol-Water, and Acetone-Water Mixtures.' Bulletin of the Korean Chemical Society, 1994, 15(6), 476–480. View Source

High-Value Application Scenarios for (2,4,5-Trimethoxyphenyl)methanesulfonyl Chloride Based on Verified Differentiation Evidence

Regioselective Sulfonylation of Polyfunctional Biomolecule Scaffolds in Medicinal Chemistry

The distinct electronic and steric profile of the 2,4,5-trimethoxyphenylmethanesulfonyl electrophile—driven by its positional isomerism [1]—enables selective reaction with specific nucleophiles in complex polyfunctional molecules. This is particularly valuable in medicinal chemistry programs constructing sulfonamide libraries where the trimethoxyphenyl motif is a recognized pharmacophore for tubulin binding.

Preparation of High-Purity Sulfonamide Standards for Quantitative Bioanalytical Assays

With a guaranteed minimum purity of 95% and a molecular weight of 280.73 g/mol—well-separated from lower-MW analogs—the compound is well-suited for the synthesis of analytically pure sulfonamide reference standards used in LC-MS/MS quantification of drug metabolites or environmental residues.

Investigation of Benzylic Sulfonyl Chloride Solvolysis Mechanisms in Physical Organic Chemistry

As an arylmethanesulfonyl chloride (bearing a methylene spacer), this compound serves as a model substrate for studying the kinetics and mechanism of sulfonyl transfer reactions [2]. Its substituted phenyl ring allows systematic exploration of substituent effects on solvolysis rates, addressing fundamental questions in physical organic chemistry.

Synthesis of Activity-Based Protein Profiling (ABPP) Probes with Defined Electronic Signatures

The electronic properties of the 2,4,5-trimethoxyphenyl fragment, validated by DFT and electrochemical data [1], can be exploited to fine-tune the reactivity of sulfonyl fluoride or sulfonate ester probes derived from this sulfonyl chloride. Precise electronic tuning is critical for achieving target selectivity in competitive ABPP experiments.

Application

Selection Property

Validation Focus

Regioselective sulfonylation of polyfunctional biomolecules

2,4,5-trimethoxyphenyl electronic/steric profile

Selectivity and product identity in complex scaffolds

Preparation of high-purity sulfonamide analytical standards

Standardized purity and resolvable molecular mass

LC-MS/MS resolution and purity validation

Investigation of benzylic sulfonyl chloride solvolysis mechanisms

Methylene-bridged sulfonyl chloride reactivity class

Solvolysis kinetic consistency and substituent effect analysis

Synthesis of ABPP probes with defined electronic signatures

Validated electronic properties from DFT/electrochemical data

Target selectivity tuning in competitive ABPP experiments

• [1] Shen, C. et al. 'Synthesis, crystal structures, photophysical, electrochemical studies, DFT and TD-DFT calculations and Hirshfeld analysis of new 2,2′:6′,2″-terpyridine ligands with pendant 4′-(trimethoxyphenyl) groups and their homoleptic ruthenium complexes.' Dalton Transactions, 2020, 49, 10141–10154. DOI: 10.1039/D0DT01245K View Source
• [2] Kang, J.-G. et al. 'Nucleophilic Displacement at Sulfur Center (X). Solvolysis of Phenylmethanesulfonyl Chloride in Methanol-Water, Ethanol-Water, and Acetone-Water Mixtures.' Bulletin of the Korean Chemical Society, 1994, 15(6), 476–480. View Source